![molecular formula C30H46O4 B1631990 Hyptadienic acid CAS No. 128397-09-1](/img/structure/B1631990.png)
Hyptadienic acid
Overview
Description
Hyptadienic acid is a triterpene acid that can be isolated from the leaves of Perilla frutescens . It exhibits moderate cytotoxicity against HepG2 cells and shows a marked anti-inflammatory effect .
Molecular Structure Analysis
The molecular formula of Hyptadienic acid is C7H10O2 . It has an average mass of 126.153 Da and a monoisotopic mass of 126.068077 Da . More detailed structural analysis would require specific spectroscopic techniques.Scientific Research Applications
Insecticidal Activity
Hyptadienic acid: and its derivatives have demonstrated insecticidal properties. For instance, a new triterpene derivative, A(1)-1-benzoate-19α-hydroxy-urs-2(3),12(13)-dien-28-oic acid , was isolated from Hyptis verticillata. This compound exhibited insecticidal activity against the sweet potato weevil (Cylas formicarius elegantulus) . Researchers have explored its potential as a natural insecticide, which could contribute to pest control strategies.
Antibacterial and Antifungal Properties
While not directly attributed to hyptadienic acid, other compounds from the Hyptis genus have shown antibacterial and antifungal activities . Investigating hyptadienic acid’s effects on microbial growth could provide valuable insights for drug development or agricultural applications.
Phytotoxic Effects
Certain Hyptis species possess phytotoxic properties . Hyptadienic acid’s impact on plant growth, allelopathy, and weed control warrants further investigation. Understanding its phytotoxic mechanisms could lead to eco-friendly herbicides.
Cytotoxic Potential
Ursolic acid, a related triterpene found in Hyptis species, exhibits significant cytotoxic properties . Research into hyptadienic acid’s cytotoxic effects may contribute to cancer drug development or other therapeutic areas.
Anti-HIV Activity
Oleanolic acid, another triterpene from Hyptis, has been identified with anti-HIV activity . Although not directly studied for hyptadienic acid, exploring its antiviral potential could be relevant for infectious disease research.
Teratogenic and Antifertility Effects
Some Hyptis compounds possess teratogenic and antifertility properties . Investigating hyptadienic acid’s impact on reproductive health or embryonic development could be valuable.
Expectorant and Sudorific Properties
Brazilian Hyptis plants are known for their expectorant and sudorific effects . While not specifically attributed to hyptadienic acid, understanding its role in these traditional uses could inform herbal medicine.
Other Biological Activities
Hyptadienic acid’s potential in additional areas, such as anti-inflammatory or antioxidant effects, remains an intriguing avenue for research.
Biggs, D. A. C., Porter, R. B. R., Reynolds, W. F., & Williams, L. A. D. (2008). A New Hyptadienic Acid Derivative from Hyptis verticillata (Jacq.) with Insecticidal Activity. NPC Natural Product Communications, 3(11), 1759-1762. Read more
Mechanism of Action
Hyptadienic acid is a triterpene acid that can be isolated from the leaves of Perilla frutescens . It has been found to have significant anti-inflammatory properties .
Target of Action
Hyptadienic acid primarily targets inflammation, specifically inflammation induced by 12-O-tetradecanoylphorbol-13-acetate (TPA) in mice .
Mode of Action
Hyptadienic acid interacts with its targets by inhibiting the TPA-induced inflammation
Biochemical Pathways
It is known that it inhibits tpa-induced inflammation , which suggests that it may affect pathways related to inflammation and immune response.
Pharmacokinetics
These compounds are generally well-absorbed and distributed throughout the body, metabolized in the liver, and excreted via the kidneys
Result of Action
The primary result of hyptadienic acid’s action is the inhibition of inflammation . This makes it potentially useful for the research and treatment of conditions characterized by inflammation.
Safety and Hazards
properties
IUPAC Name |
(3aS,5aR,5bS,7aS,10R,11R,11aS,13aS,13bS)-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,11,13b-heptamethyl-4,5,6,7,8,9,10,11a,13,13a-decahydro-3aH-cyclopenta[a]chrysene-7a-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H46O4/c1-18-10-13-30(24(32)33)15-14-26(4)20(23(30)29(18,7)34)8-9-22-27(26,5)12-11-21-25(2,3)16-19(17-31)28(21,22)6/h8,16,18,21-23,31,34H,9-15,17H2,1-7H3,(H,32,33)/t18-,21+,22+,23-,26-,27-,28+,29-,30+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFLYOZWZPSYMPX-DCLYBNOZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=CC5(C)C)CO)C)C)C2C1(C)O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C(=CC5(C)C)CO)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H46O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701316623 | |
Record name | Hyptadienic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701316623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
470.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hyptadienic acid | |
CAS RN |
128397-09-1 | |
Record name | Hyptadienic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=128397-09-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hyptadienic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701316623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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